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Get Quote

Physical & Chemical Properties

The table below summarizes the key physicochemical properties of 1-Ethoxyhexane (CAS 5756-43-4)

relevant for laboratory handling and formulation.

Property Value Unit Source

Molecular Formula C₈H₁₈O - [1]

Molecular Weight 130.23 g/mol [1]

Boiling Point 135.5 - 140.96 °C [1] [2]

Melting Point -94 °C [2]

Density (at ~20°C) 0.772 - 0.78 g/cm³ [1] [2]

Refractive Index 1.4008 - 1.404 - [1] [2]

Flash Point 31.2 °C [2]

Vapor Pressure (at 25°C) 9.52 mmHg [2]

LogP (log Kow) 2.603 - [3]
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Solubility Characteristics

The solubility of 1-Ethoxyhexane is characterized by its behavior in polar and non-polar media, dictated by

its molecular structure [1].

Aqueous Solubility: 1-Ethoxyhexane has very low solubility in water [1] [2]. This is typical for

aliphatic ethers, as the molecule is predominantly hydrocarbon, and the ether oxygen can only act as
a weak hydrogen bond acceptor, insufficient to overcome the hydrophobic effect of the long alkyl

chain [1].
Organic Solubility: It is reported to be soluble in most organic solvents [2]. Its structure provides

a balance between hydrophilicity and hydrophobicity, making it particularly miscible with non-polar
and moderately polar organic solvents [1].

Safety & Handling for Laboratory Settings

Although a complete toxicological profile is lacking, general safety precautions should be followed [4].

Flammability: The flash point of 31.2°C classifies it as a flammable liquid [2]. Use dry chemical,
CO₂, or alcohol-resistant foam for firefighting [4].

General Handling: Handle in a well-ventilated place and wear suitable protective equipment,
including gloves and safety goggles. Avoid contact with skin, eyes, and clothing, and avoid breathing

its mists or vapors [4].
First Aid: If inhaled, move the victim to fresh air. In case of skin contact, wash with soap and plenty of

water. If it gets into the eyes, rinse cautiously with water for several minutes [4].

Experimental Protocol for Solubility Determination

Since quantitative data is limited, you may need to determine solubility empirically. Here is a generalized

workflow for a standard solubility study.
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Solvent Selection

Sample Preparation

Select solvents
of varying polarity

Equilibration

Add solute to
solvent in vial

Phase Separation

Agitate & centrifuge
if needed

Analysis

Withdraw clear
saturated solution

Data Calculation

e.g., Gravimetry,
GC, HPLC
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Workflow for experimental determination of compound solubility in various solvents.

Solvent Selection: Choose a range of organic solvents covering different polarities (e.g., n-hexane,
ethyl acetate, chloroform, methanol) [5].

Sample Preparation: Place a known, excess amount of 1-Ethoxyhexane into a sealed vial
containing a known volume of the solvent.

Equilibration: Agitate the mixture continuously in a thermostated water bath (e.g., 25°C) for a
sufficient time to reach saturation equilibrium.

Phase Separation & Analysis: Allow the mixture to settle or centrifuge it. Carefully withdraw a
portion of the clear supernatant saturated solution.

Quantification: Analyze the concentration of 1-Ethoxyhexane in the saturated solution using an
appropriate analytical method such as gravimetric analysis, gas chromatography (GC), or HPLC.

Data Calculation: Calculate the solubility, typically expressed as mg/mL or mol/L, from the analyzed
concentration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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